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Chloropicrin & Dichloronitromethane Data

The table below summarizes key data for chloropicrin and its metabolite, dichloronitromethane.
Chloropicrin is a widely used soil fumigant, and dichloronitromethane is one of its primary degradation

products [1].

. Chloropicrin Dichloronitromethane .
Property | Metric Notes | Experimental Context
(CCIsNO2) (CHCI2NO2)
Basic Chemical
Properties
Molecular Formula  CCIsNOz [2] Information not in search Dichloronitromethane is
results identified as a metabolite of
Chloropicrin [1].
Water Solubility (at 2 g/L [2] Information not in search
25°C) results
Vapor Pressure (at  23.2 mmHg [2] Information not in search High volatility drives emission
25°C) results losses after soil application [3].
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Chloropicrin

Property | Metric
(CCIsNO2)

Adsorption &
Degradation

Soil Adsorption
Coefficient (Koc)

25 cmd/g [2]

Half-Life in Soll 13.6 hours (in

control soil) [3]

Maximum Biochar <5 mg/g [3]
Adsorption

Capacity

Emission &
Concentration

Impact

Emission 85.7% - 97.7%
Reduction with [3]

Biochar

Soil Gas-Phase
Concentration

Reduced in top
5 cm soil [3]

Dichloronitromethane
(CHCI2NO2)

Information not in search

results

Degrades more rapidly in
biochar than soil [3]

Information not in search
results

Information not in search
results

Information not in search
results

Detailed Experimental Protocols

Notes /| Experimental Context

Indicates low to moderate
adsorption to soil organic
matter.

Half-life decreased to 6.4 hours
in soil amended with 5% biochar

[3].

Measured for biochar derived
from wood pyrolyzed at 400°C

[3].

Achieved with biochar
amendment of 2% to 5% (w/w)
in top 5 cm of soll [3].

Biochar amendment reduced
concentration in the soil air
phase within 48 hours [3].

The data in the table above comes from two key experimental setups focused on controlling chloropicrin's

environmental impact.

Biochar Amendment for Emission Reduction
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This study investigated using biochar to adsorb chloropicrin and reduce its emissions from soil [3].

¢ Soil Column Setup: Scientists packed sandy loam soil into stainless-steel columns (15 cm diameter,
72 cm length) to a bulk density of 1.3 g/cmé.

e Biochar Application: Biochar, produced from wood pyrolyzed at 400°C, was mixed into the top 5 cm
layer of soil at rates of 0%, 2%, and 5% by weight.

¢ Fumigation & Sampling: Chloropicrin was injected at a 20 cm depth. The soil surface was covered
with a polyethylene (PE) tarp. Air was drawn from a flux chamber at the top of the column, and
volatilized chloropicrin was captured in XAD sorbent tubes for analysis.

¢ Measurement: The amount of chloropicrin captured over time was used to calculate total emission
losses. Soil gas concentration was also monitored through ports at various depths.

The following diagram illustrates the experimental workflow for measuring fumigant emissions from soil

columns.
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Soil Potassium Conversion and Microbial Analysis

This study examined how chloropicrin fumigation affects soil nutrients and microbial communities [1].

¢ Pot Experiment: Soil was treated with chloropicrin (65 mg/kg) and sealed for 7 days. After aerating,
tomato seedlings were planted.
¢ Soil Potassium Measurement: Three forms of potassium were measured in rhizosphere soil at
multiple time points post-fumigation:
o Rapidly Available K: Extracted with 1 mol/L NH4OAc (pH 7.0) and measured by flame
photometry.
o Available K: Extracted with 2 mol/L HNOs and measured by flame photometry.
o Slowly Available K: Extracted by boiling with 1 mol/L HNOs for 10 minutes and measured by
flame photometry.
¢ Microbial Community Analysis: DNA was extracted from soil samples, and microbial community
structure was analyzed to link changes to nutrient dynamics.

Interpretation of Available Evidence

¢ Dichloronitromethane's Role: The data confirms that dichloronitromethane is a metabolite of
chloropicrin that degrades more rapidly in biochar than in soil alone [3]. This suggests that
biochar amendments can help mitigate the persistence of both the parent fumigant and its breakdown

product.

e Chloropicrin's Low Adsorption: Chloropicrin has a relatively low soil adsorption coefficient (Koc of
25 cm?3/g) and is highly volatile [2]. This combination is why a significant focus of research is on
methods, like biochar amendment, to retain it in the soil and reduce atmospheric emissions [3].

e Microbial Impact: Chloropicrin fumigation significantly alters soil microbial community structure and
reduces diversity, which is a key mechanism behind its effectiveness and its impact on soil nutrient
cycles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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